Cas no 37739-71-2 ( )

  structure
  structure
Product Name: 
CAS No:37739-71-2
MF:C16H31NO4
MW:301.421645402908
CID:922577
PubChem ID:262636
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-[(5-ethoxy-5-oxopentyl)-ethylamino]pentanoate
    • 5,5'-Aethylimino-di-valeriansaeure-diaethylester
    • 5,5'-ethylimino-di-valeric acid diethyl ester
    • AC1L67WL
    • AG-J-80021
    • AR-1I4573
    • Bis-(4-aethoxycarbonyl-butyl)-aethyl-amin
    • CTK4H8739
    • diethyl 5,5'-(ethylimino)dipentanoate
    • NSC96523
    • DTXSID30294415
    • NSC-96523
    • 37739-71-2
    •  
    • Inchi: 1S/C16H31NO4/c1-4-17(13-9-7-11-15(18)20-5-2)14-10-8-12-16(19)21-6-3/h4-14H2,1-3H3
    • InChI Key: QKAZSQGIMOBQGD-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCN(CC)CCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 301.22543
  • Monoisotopic Mass: 301.22530847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
  • LogP: 2.77510
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